Thieno[2,3-b]pyridine-2-carboxylic acid

• IUPAC Name: thieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H5NO2S/c10-8(11)6-4-5-2-1-3-9-7(5)12-6/h1-4H,(H,10,11)
• InChI Key: XGCSHAYMNOFFNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2)C(=O)O
• Molecular Formula: C8H5NO2S
• DSSTOX Substance ID: DTXSID90428153
• Molecular Weight: 179.20 g/mol
• CAS RN: 59944-76-2

Description

Thieno[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound. It has a molecular weight of 179.2 and its linear formula is C8H5NO2S. It is a solid substance that should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Synthesis Analysis

Recent approaches to the synthesis of thieno[2,3-b]pyridine derivatives have been reviewed, with selected works published from 2015 to 2019. Many efforts have been made to synthesize these important heterocycles. There are many recent papers devoted to the synthesis of thieno[2,3-b]pyridines using substituted 2-thioxopyridine-3-carbonitrile or 3-cyanopyridine-2-thiolate as starting material or key intermediate.

Molecular Structure Analysis

The molecular structure of Thieno[2,3-b]pyridine-2-carboxylic acid is characterized by a thiophene ring fused to a pyridine ring. Thiophene is a 5-membered ring consisting of four carbon atoms and one sulfur atom, while pyridine is a 6-membered ring consisting of five carbon atoms and one nitrogen center.

Physical And Chemical Properties Analysis

Thieno[2,3-b]pyridine-2-carboxylic acid is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C. Its molecular weight is 179.2 and its linear formula is C8H5NO2S.

Scientific Research Applications

Thieno[2,3-b]pyridine-2-carboxylic Acid: A Comprehensive Analysis of Scientific Research Applications

Pim-1 Kinase Inhibition: Thieno[2,3-b]pyridine derivatives have been synthesized as inhibitors of Pim-1 kinase, an enzyme implicated in various cancers. .

Antiviral Drug Development: These derivatives have also been explored as a new class of antiviral drugs. .

Organic Electronic Devices: Certain thieno[2,3-b]pyridine compounds possess limited solubility in common organic solvents, making them promising candidates for organic electronic devices prepared by vapor evaporation. .

Pharmacological and Biological Utility: Thieno[2,3-b]pyridine derivatives are noted for their wide range of pharmacological and biological activities. They have been reported to possess anticancer, antidermatophytic, antimalarial, anti-Alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities. .

Safety and Hazards

Thieno[2,3-b]pyridine-2-carboxylic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause harm if swallowed, skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment.

Mechanism of Action

Target of Action

Thieno[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound that has been reported to have potential inhibitory effects on Pim-1 kinase . Pim-1 kinase is a type of enzyme that plays a crucial role in cell growth, survival, and differentiation. It is often overexpressed in various types of cancers, making it a promising target for anticancer drugs .

Mode of Action

It is believed to interact with its target, pim-1 kinase, and inhibit its activity . This inhibition can lead to a decrease in the proliferation of cancer cells and induce apoptosis, or programmed cell death .

Biochemical Pathways

The biochemical pathways affected by Thieno[2,3-b]pyridine-2-carboxylic acid are likely related to its inhibition of Pim-1 kinase. Pim-1 kinase is involved in several signaling pathways that regulate cell growth and survival. By inhibiting Pim-1 kinase, Thieno[2,3-b]pyridine-2-carboxylic acid may disrupt these pathways, leading to the suppression of cancer cell growth .

Pharmacokinetics

Its molecular weight (17920) and structure suggest that it may have favorable drug-like properties

Result of Action

The primary result of Thieno[2,3-b]pyridine-2-carboxylic acid’s action is the inhibition of Pim-1 kinase, which can lead to a decrease in cancer cell proliferation and an increase in apoptosis . This can potentially result in the reduction of tumor size and the prevention of cancer progression .

Action Environment

The action of Thieno[2,3-b]pyridine-2-carboxylic acid can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the stability and efficacy of the compound Moreover, the presence of other substances, such as proteins or other drugs, can also impact its action

Synthesis routes and methods

Procedure details

To a solution of compound 147-B (0.508 g, 2.63 mmol) in a mixture of MeOH (15 mL) and H2O (3 mL) was added 3N NaOH (1.9 mL, 5.66 mmol) and the reaction mixture was stirred at ambient temperature for 5 h. The solvent was evaporated under reduced pressure, the residue dissolved in H2O, and acidified with 1N HCl. The precipitate was filtered, washed with H2O, and dried under vacuum to afford compound 147-C as a white solid (0.366 g, 78%). MS: m/z 180.0 (MH+).